Copper(i) catalyzed synthesis of selanyl methylene 4-chromanol and aurone derivatives†
Organic & Biomolecular Chemistry Pub Date: 2020-06-04 DOI: 10.1039/D0OB00632G
Abstract
An efficient copper-catalyzed cyclization cascade approach towards highly functionalized methylene 4-chromanol and aurone derivatives has been developed from reactions of ynols via 6-exo-dig and 5-exo-dig cyclization respectively. The catalysis involves alkyne activation via diorgano-diselenides and also their regioselective incorporation into the methylene 4-chromanol and aurone derivative core and is an open-air transformation.
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Journal Name:Organic & Biomolecular Chemistry
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